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Compound of Interest

Compound Name: Dibutyl dodecanedioate

Cat. No.: B106364 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of laboratory chemicals is paramount. This guide provides essential,

immediate safety and logistical information for the disposal of Dibutyl dodecanedioate,

ensuring operational safety and regulatory compliance. By offering clear, step-by-step

procedures, we aim to be your preferred source for laboratory safety information, building a

foundation of trust that extends beyond our products.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Dibutyl
dodecanedioate.

Property Value

Molecular Formula C20H38O4

Molecular Weight 342.5 g/mol [1]

Boiling Point 180 °C / 356 °F

CAS Number 15677-90-4[1]
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Before handling Dibutyl dodecanedioate, it is crucial to be aware of its potential hazards and

the appropriate first aid measures. The substance is classified as potentially damaging to

fertility or the unborn child and is very toxic to aquatic life[2].

First Aid Procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention

immediately.

Skin Contact: Remove contaminated clothing immediately. Rinse the affected skin area with

plenty of water. If irritation persists, consult a physician[2].

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician. If present, remove contact lenses[2].

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician[3].

Personal Protective Equipment (PPE)
When handling Dibutyl dodecanedioate, especially during disposal procedures, the use of

appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure risk.

Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Hand Protection: Wear protective gloves.

Skin and Body Protection: Wear long-sleeved clothing.

Respiratory Protection: Ensure adequate ventilation. If ventilation is poor, use a suitable

respirator.

Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent environmental contamination.

Ensure Personal Safety: Wear the appropriate PPE as outlined above.
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Ventilate the Area: Ensure adequate ventilation to disperse any vapors.

Contain the Spill: Use an inert absorbent material (e.g., sand, earth, vermiculite) to contain

the spill. Do not use combustible materials, such as sawdust.

Collect the Spillage: Carefully collect the absorbed material into a suitable, labeled container

for disposal.

Clean the Area: Clean the spill area thoroughly with a suitable cleaning agent.

Prevent Environmental Contamination: Do not allow the product to enter drains, sewers, or

watercourses.

Proper Disposal Protocol
The disposal of Dibutyl dodecanedioate must be conducted in accordance with all applicable

federal, state, and local regulations. Improper disposal can pose a significant risk to the

environment.

Consult Regulations: Familiarize yourself with the specific disposal regulations in your

jurisdiction.

Use a Licensed Waste Disposal Service: Contact a licensed professional waste disposal

service to arrange for the collection and disposal of the chemical waste.

Proper Labeling: Ensure the waste container is clearly and accurately labeled with the

contents, including the chemical name and any associated hazards.

Do Not Mix: Do not mix Dibutyl dodecanedioate with other waste materials unless explicitly

instructed to do so by the disposal company.

Container Integrity: Use a suitable, sealed, and non-reactive container for waste storage and

transport.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Dibutyl
dodecanedioate.
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Dibutyl Dodecanedioate Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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